Cas no 422533-33-3 (2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine)

• Product Name: 2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine
• CAS No: 422533-33-3
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5759384
• PubChem ID: 4986795
• Update Time: 2025-05-23

2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• Oprea1_385942
• 2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine
• SR-01000565541
• F0920-6851
• AKOS002084240
• HMS627M05
• EU-0094996
• 2-[(4-nitrophenyl)methylsulfanyl]-N-(oxolan-2-ylmethyl)quinazolin-4-amine
• 422533-33-3
• 2-((4-nitrobenzyl)thio)-N-((tetrahydrofuran-2-yl)methyl)quinazolin-4-amine
• ChemDiv1_014349
• SR-01000565541-1
• 4-Quinazolinamine, 2-[[(4-nitrophenyl)methyl]thio]-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C20H20N4O3S/c25-24(26)15-9-7-14(8-10-15)13-28-20-22-18-6-2-1-5-17(18)19(23-20)21-12-16-4-3-11-27-16/h1-2,5-10,16H,3-4,11-13H2,(H,21,22,23)
• InChI Key： JBGKAXHIANDMHA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NC2C=CC=CC=2C(=N1)NCC1CCCO1

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 662.4±65.0 °C(Predicted)
• pka: 4.86±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine

Introduction to 2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine (CAS No. 422533-33-3)

2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine is a complex organic compound with the CAS registry number 422533-33-3. This compound belongs to the class of quinazolinamines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule incorporates a quinazoline ring system, a sulfanyl group attached to a 4-nitrophenylmethyl moiety, and an oxolanemethyl substituent, making it a structurally unique compound with promising pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The quinazoline core is typically derived from the condensation of an amine with a carbonyl compound, followed by cyclization. The introduction of the sulfanyl group and the oxolanemethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Structurally, the molecule features a quinazoline ring with an amino group at position 4, which is further substituted by an oxolanemethyl group. The presence of the sulfanyl group at position 2 introduces additional electronic effects, potentially influencing the compound's reactivity and bioavailability. The 4-nitrophenylmethyl group adds aromaticity and electron-withdrawing properties, which can enhance the compound's stability and interaction with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its quinazoline framework is reminiscent of known kinase inhibitors, suggesting that it may exhibit inhibitory activity against certain protein kinases. Additionally, the presence of the sulfanyl group could confer antioxidant properties, making it a candidate for anti-inflammatory or neuroprotective agents. Preclinical studies are currently underway to evaluate its efficacy in models of cancer, neurodegenerative diseases, and inflammatory disorders.

The pharmacokinetic profile of this compound has also been a focus of recent research. Early data suggest that its solubility and permeability are favorable for oral administration, though further optimization may be required to enhance bioavailability. The incorporation of the oxolanemethyl group appears to improve metabolic stability, reducing the likelihood of rapid clearance from the body.

In terms of safety assessment, preliminary toxicity studies indicate that this compound exhibits low acute toxicity in preclinical models. However, long-term toxicity studies are necessary to fully assess its safety profile for potential clinical use. Regulatory agencies emphasize thorough toxicological evaluations for novel drug candidates, particularly those with complex structures like this one.

The development of analogs based on this compound has opened new avenues for exploring structure-activity relationships (SAR). By modifying substituents on the quinazoline ring or altering the nature of the sulfanyl or oxolanemethyl groups, researchers can fine-tune its pharmacological properties. Such efforts are crucial for identifying lead compounds with optimal efficacy and safety profiles.

In conclusion, 2-{[(4-nitrophenyl)methyl]sulfanyl}-N-[(oxolan-2-yl)methyl]quinazolin-4-amine (CAS No. 422533-33-3) represents a promising scaffold for drug discovery. Its unique structure combines functional groups that confer diverse biological activities, making it a valuable candidate for further investigation in both academic and industrial settings. As research progresses, this compound has the potential to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.